Cas no 1873873-01-8 (1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine)

• Product Name: 1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine
• CAS No: 1873873-01-8
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 6518110
• PubChem ID: 165492828
• Update Time: 2025-08-03

1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine
• EN300-1148593
• 1873873-01-8

• Inchi： 1S/C11H14N4/c1-7-6-13-5-4-9(7)10-8(2)11(12)15(3)14-10/h4-6H,12H2,1-3H3
• InChI Key： CPOWUGZBUJNVSY-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C)C(C2C=CN=CC=2C)=N1)N

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.7Ų

Additional information on 1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine

Research Brief on 1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine (CAS: 1873873-01-8)

The compound 1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine (CAS: 1873873-01-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the role of 1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine as a promising scaffold for drug development. Its unique chemical structure, featuring a pyrazole core substituted with a methylpyridine moiety, has been shown to interact with specific biological targets, including kinases and receptors implicated in various diseases. Researchers have employed advanced computational and experimental techniques to elucidate its binding mechanisms and optimize its pharmacological properties.

One of the key findings from recent investigations is the compound's inhibitory activity against certain protein kinases involved in cancer progression. In vitro and in vivo studies have demonstrated its ability to suppress tumor growth and metastasis, making it a potential candidate for oncology therapeutics. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, further enhances its appeal as a drug lead.

Beyond its anticancer potential, 1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine has also been explored for its anti-inflammatory and neuroprotective effects. Preliminary data suggest that it modulates inflammatory pathways and protects neuronal cells from oxidative stress, opening new avenues for treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in translating this compound into clinical applications. Issues such as selectivity, toxicity, and formulation need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the development of 1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine-based therapies.

In conclusion, 1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine represents a versatile and potent compound with broad therapeutic potential. Continued research into its mechanisms of action and optimization of its chemical properties will be crucial for realizing its full clinical benefits. This brief underscores the importance of ongoing innovation in chemical biology to address unmet medical needs.